Halobenzoic acids and derivatives
Halobenzoic Acids and Derivatives are a class of organic compounds that feature one or more halogen atoms (such as chlorine, bromine, or fluorine) directly bonded to the benzene ring. These functionalized molecules exhibit a wide range of structural variations depending on the position and number of halogen substituents, leading to diverse chemical properties and potential applications.
Halobenzoic acids are often characterized by their enhanced reactivity due to the presence of the carboxylic acid group (-COOH) attached to the aromatic ring. The introduction of halogens can significantly influence the acidity, solubility, and biological activity of these compounds compared to their non-halogenated counterparts. These derivatives play crucial roles in various fields such as pharmaceuticals, agrochemicals, dyes, and materials science.
In pharmaceutical research, halobenzoic acids are explored for their potential as anti-inflammatory agents, antiviral drugs, and cancer treatments due to their ability to modulate protein-protein interactions. In agriculture, they can serve as herbicides or fungicides by altering the plant growth cycle or disrupting fungal cell membranes. Additionally, these compounds find applications in dye synthesis where their chromophore properties enable specific coloration profiles, and in materials science for their unique thermal and optical properties.
Overall, halobenzoic acids and derivatives represent versatile building blocks in organic chemistry with promising prospects across multiple industries.

Structure | Chemical Name | CAS | MF |
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Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate | 890817-95-5 | C21H17F2NO4S |
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3-chloro-N-1-(2-methoxyethyl)piperidin-4-ylbenzamide | 1421515-40-3 | C15H21ClN2O2 |
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N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-4-fluorobenzamide | 872613-97-3 | C20H17FN4O3S |
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4E2RCat | 432499-63-3 | C22H14ClNO4S2 |
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5-chloro-2-methoxy-N-[(pyridin-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzamide | 1235104-03-6 | C19H17ClN2O2S |
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2-bromo-N-(furan-3-yl)methyl-5-methoxy-N-(2-methoxyethyl)benzamide | 1421444-99-6 | C16H18BrNO4 |
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2-Bromo-4,5-difluorobenzoyl chloride | 103994-89-4 | C7H2OF2ClBr |
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3-Bromo-4-iodobenzoic acid | 249647-25-4 | C7H4BrIO2 |
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2-chloro-N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}benzamide | 1421505-04-5 | C17H19ClN2O2 |
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3-fluoro-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide | 891117-14-9 | C18H16FN3O5 |
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